- Benzyl-substituted tetracyclic heterocyclic compounds as PDE5 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Cas no 93206-09-8 (BnO-PEG1-CH2COOH)
BnO-PEG1-CH2COOH structure
Product Name:BnO-PEG1-CH2COOH
CAS No:93206-09-8
MF:C11H14O4
MW:210.226463794708
CID:752811
Update Time:2024-10-26
BnO-PEG1-CH2COOH Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [2-(phenylmethoxy)ethoxy]-
- 2-(2-(benzyloxy)ethoxy)acetic acid
- 2-(2-phenylmethoxyethoxy)acetic acid
- 2-[2-(Phenylmethoxy)ethoxy]acetic acid (ACI)
- Acetic acid, [2-(phenylmethoxy)ethoxy]- (9CI)
- 2-(Benzyloxy)ethoxyacetic acid
- 2-[2-(Benzyloxy)ethoxy]acetic acid
- BnO-PEG1-CH2COOH
-
- Inchi: 1S/C11H14O4/c12-11(13)9-15-7-6-14-8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,12,13)
- InChI Key: WEBYLMXBPGYVLS-UHFFFAOYSA-N
- SMILES: O=C(COCCOCC1C=CC=CC=1)O
BnO-PEG1-CH2COOH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22162-250mg |
Benzyl-PEG2-CH2CO2H |
93206-09-8 | 95% | 250mg |
5557CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22162-1g |
Benzyl-PEG2-CH2CO2H |
93206-09-8 | 95% | 1g |
12682CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22162-500mg |
Benzyl-PEG2-CH2CO2H |
93206-09-8 | 95% | 500mg |
8265CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22162-250mg |
Benzyl-PEG2-CH2CO2H |
93206-09-8 | 95% | 250mg |
5557.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22162-1g |
Benzyl-PEG2-CH2CO2H |
93206-09-8 | 95% | 1g |
12682.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22162-500mg |
Benzyl-PEG2-CH2CO2H |
93206-09-8 | 95% | 500mg |
8265.0CNY | 2021-07-14 | |
| Chemenu | CM340339-250mg |
BnO-PEG1-CH2COOH |
93206-09-8 | 95%+ | 250mg |
$615 | 2024-07-19 | |
| Chemenu | CM340339-500mg |
BnO-PEG1-CH2COOH |
93206-09-8 | 95%+ | 500mg |
$1133 | 2022-09-28 | |
| MedChemExpress | HY-121957-250mg |
BnO-PEG1-CH2COOH |
93206-09-8 | 250mg |
¥320 | 2025-04-15 | ||
| MedChemExpress | HY-121957-500mg |
BnO-PEG1-CH2COOH |
93206-09-8 | 500mg |
¥500 | 2025-04-15 |
BnO-PEG1-CH2COOH Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: 1,4-Dioxane , Water ; 1 h, 80 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: 1,4-Dioxane , Water ; 1 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
- Benzyl-substituted tetracyclic heterocyclic compounds as phosphodiesterase type 5 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; rt → -65 °C; < -60 °C; 10 min, < -60 °C
1.2 Solvents: Dichloromethane ; < -60 °C; 1 h, -65 °C
1.3 Reagents: Triethylamine ; -65 °C; 30 min, -65 °C; -65 °C → rt
1.4 Reagents: Sodium hydroxide , Silver oxide (Ag2O) Solvents: Water ; 40 °C; 1 h, 40 °C → reflux
1.5 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Solvents: Dichloromethane ; < -60 °C; 1 h, -65 °C
1.3 Reagents: Triethylamine ; -65 °C; 30 min, -65 °C; -65 °C → rt
1.4 Reagents: Sodium hydroxide , Silver oxide (Ag2O) Solvents: Water ; 40 °C; 1 h, 40 °C → reflux
1.5 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
- The in vitro transport of model thiodipeptide prodrugs designed to target the intestinal oligopeptide transporter, PepT1, Organic & Biomolecular Chemistry, 2009, 7(18), 3652-3656
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; neutralized, rt
1.2 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; neutralized, rt
Reference
- Targeting chimeric compound, pharmaceutical composition, preparation method and use, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Orthoester derivatives of crown ethers as carriers for pharmaceutical and diagnostic compositions, United States, , ,
Production Method 6
Reaction Conditions
Reference
- Tetrahydronaphthyridine derivatives as cholesteryl ester transferase protein inhibitors and a process for preparing them, Japan, , ,
Production Method 7
Reaction Conditions
Reference
- Preparation of furopyridine derivatives as FXa inhibitors, Japan, , ,
Production Method 8
Reaction Conditions
Reference
- Preparation of benzofuran derivatives as activated blood coagulation factor X inhibitors for treatment of thrombosis, Japan, , ,
Production Method 9
Reaction Conditions
Reference
- Novel compounds derived from menthol and use as refreshing agent, World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, rt
Reference
- Orthoester derivatives of crown ethers as carriers for pharmaceutical and diagnostic compositions and their preparation, European Patent Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ; 1 h, 35 °C
1.2 Reagents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.2 Reagents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
Reference
- Synthesis and Evaluation of New Spacers for Use as dsDNA End-Caps, Bioconjugate Chemistry, 2010, 21(8), 1545-1553
Production Method 12
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; cooled; 40 min
1.2 cooled; 1 d, rt
1.2 cooled; 1 d, rt
Reference
- Tetrahydronaphthyridine derivatives as cholesteryl ester transferase protein inhibitors and a process for preparing them, United States, , ,
Production Method 13
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; cooled; 40 min, cooled
1.2 cooled; 1 d, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.2 cooled; 1 d, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2
Reference
- Preparation of 1,2,3,4-tetrahydro-1,5-naphthyridin-4-amines as cholesteryl ester transfer protein inhibitors, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
Reference
- The in vitro transport of model thiodipeptide prodrugs designed to target the intestinal oligopeptide transporter, PepT1. [Erratum to document cited in CA151:484682], Organic & Biomolecular Chemistry, 2009, 7(24), 5275-5276
Production Method 15
Reaction Conditions
Reference
- Preparation of carboxamide derivatives as FXa inhibitors, Japan, , ,
Production Method 16
Reaction Conditions
Reference
- Preparation of amide type carboxamide derivatives as anticoagulants, World Intellectual Property Organization, , ,
Production Method 17
Reaction Conditions
Reference
- Preparation of fused furan compounds as inhibitors of activated blood coagulation factor X, World Intellectual Property Organization, , ,
Production Method 18
Reaction Conditions
Reference
- Preparation of 4-aminoimidazo[5,4-g]quinazolines as inhibitors of tyrosine kinase-mediated signal transduction., World Intellectual Property Organization, , ,
BnO-PEG1-CH2COOH Raw materials
- Benzyl-PEG2-CH2CO2tBu
- Diethylene Glycol Monobenzyl Ether
- methyl 2-(2-(benzyloxy)ethoxy)acetate
- 2-(Benzyloxy)ethanol
BnO-PEG1-CH2COOH Preparation Products
BnO-PEG1-CH2COOH Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
93206-09-8 (BnO-PEG1-CH2COOH) Related Products
- 62005-06-5(Acetic acid, [2-(phenylmethoxy)ethoxy]-, phenylmethyl ester)
- 62004-91-5(Acetic acid, [2-oxo-2-(phenylmethoxy)ethoxy]-, ethyl ester)
- 51934-40-8(2-(4-methylphenyl)methoxyacetic acid)
- 30379-54-5(Benzyl Benzyloxyacetate)
- 86259-56-5(2,5,8,11,14-Pentaoxahexadecan-16-oic acid, 1-phenyl-)
- 30379-55-6(Benzyloxyacetic Acid)
- 62005-08-7(Acetic acid, methoxy-, 2-(phenylmethoxy)ethyl ester)
- 62005-04-3(Acetic acid, [2-(phenylmethoxy)ethoxy]-, ethyl ester)
- 32122-09-1(ethyl 2-benzyloxyacetate)
- 62004-94-8(Acetic acid, (2-methoxyethoxy)-, phenylmethyl ester)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk